tert-butyl N-(azepan-4-yl)-N-methylcarbamate hydrochloride
Description
“tert-butyl 2-(azepan-4-yl)acetate hydrochloride” is a compound with the CAS Number: 1864053-29-1 . It has a molecular weight of 249.78 . Another similar compound is “tert-butyl 2-[N-(azepan-4-yl)acetamido]acetate” with the CAS Number: 1803561-39-8 and a molecular weight of 270.37 .
Molecular Structure Analysis
The InChI code for “tert-butyl 2-(azepan-4-yl)acetate hydrochloride” is 1S/C12H23NO2.ClH/c1-12(2,3)15-11(14)9-10-5-4-7-13-8-6-10;/h10,13H,4-9H2,1-3H3;1H . For “tert-butyl 2-[N-(azepan-4-yl)acetamido]acetate”, the InChI code is 1S/C14H26N2O3/c1-11(17)16(10-13(18)19-14(2,3)4)12-6-5-8-15-9-7-12/h12,15H,5-10H2,1-4H3 .Safety and Hazards
properties
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CAS RN |
2624137-81-9 |
Product Name |
tert-butyl N-(azepan-4-yl)-N-methylcarbamate hydrochloride |
Molecular Formula |
C12H25ClN2O2 |
Molecular Weight |
264.8 |
Purity |
95 |
Origin of Product |
United States |
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